N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide

• Molecular Formula: C22H19Br2FN2O3S
• Molecular Weight: 570.3 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]acetamide
• InChI: InChI=1S/C22H19Br2FN2O3S/c1-15-2-4-16(5-3-15)13-27(31(29,30)19-9-6-17(23)7-10-19)14-22(28)26-21-11-8-18(24)12-20(21)25/h2-12H,13-14H2,1H3,(H,26,28)
• InChI Key: UGLBVQTXJAQVQB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NC2=C(C=C(C=C2)Br)F)S(=O)(=O)C3=CC=C(C=C3)Br

Description

N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide, also known as BFA-116, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BFA-116 belongs to a class of compounds called sulfonamides, which have been used for decades in medicine as antibacterial agents. However, recent studies have shown that BFA-116 has unique properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and proteins involved in cell growth and proliferation. N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to inhibit the activity of histone deacetylases, which play a role in regulating gene expression, as well as several other proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects
N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In addition to its ability to induce apoptosis in cancer cells, N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to inhibit the migration and invasion of cancer cells, as well as to inhibit angiogenesis, the process by which new blood vessels are formed. N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is its high purity and high yield synthesis, making it a viable candidate for further research. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide for various diseases.

Future Directions

There are several future directions for research on N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide. One area of research could focus on its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Another area of research could investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide for various diseases, as well as to investigate its potential side effects.

Synthesis Methods

The synthesis of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide involves a multi-step process that begins with the reaction of 4-bromo-2-fluoroaniline with 4-bromobenzenesulfonyl chloride to form an intermediate compound. This intermediate is then reacted with 4-methylbenzylamine and acetic anhydride to produce the final product, N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide. The synthesis of N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been optimized to yield high purity and high yields, making it a viable candidate for further research.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for a variety of diseases. One area of research has focused on N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide's ability to inhibit the growth of cancer cells. Studies have shown that N-(4-bromo-2-fluorophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide can induce apoptosis, or programmed cell death, in cancer cells, making it a potential treatment for various types of cancer.